Cas no 67267-48-5 (2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile)

2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile structure
67267-48-5 structure
Product Name:2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile
CAS No:67267-48-5
MF:C12H10F3N3
MW:253.22311258316
CID:1715156
PubChem ID:3051100
Update Time:2025-04-21

2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile
    • 67267-48-5
    • DTXSID10217602
    • 2-(Butylamino)-3,5,6-trifluoro-1,4-benzenedicarbonitrile
    • CHEMBL3248217
    • 1,4-Benzenedicarbonitrile, 2-(butylamino)-3,5,6-trifluoro-
    • BRN 2870138
    • Inchi: 1S/C12H10F3N3/c1-2-3-4-18-12-8(6-17)10(14)9(13)7(5-16)11(12)15/h18H,2-4H2,1H3
    • InChI Key: NZBOLLIAWKRZNT-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C(=C(C(C#N)=C1NCCCC)F)F

Computed Properties

  • Exact Mass: 253.0828
  • Monoisotopic Mass: 253.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • PSA: 59.61
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